Cas no 2172241-73-3 (tert-butyl 4-(aminomethyl)-2,5-dimethylthiophene-3-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)-2,5-dimethylthiophene-3-carboxylate
• CAS No: 2172241-73-3
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 6290472
• PubChem ID: 165571663
• Update Time: 2025-11-06

tert-butyl 4-(aminomethyl)-2,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-2,5-dimethylthiophene-3-carboxylate
• EN300-1609813
• 2172241-73-3

• Inchi： 1S/C12H19NO2S/c1-7-9(6-13)10(8(2)16-7)11(14)15-12(3,4)5/h6,13H2,1-5H3
• InChI Key： IAVVRCDOILZEML-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CN)C(C(=O)OC(C)(C)C)=C1C

Computed Properties

• Exact Mass: 241.11365002g/mol
• Monoisotopic Mass: 241.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.6Ų

Additional information on tert-butyl 4-(aminomethyl)-2,5-dimethylthiophene-3-carboxylate

Research Brief on tert-Butyl 4-(Aminomethyl)-2,5-dimethylthiophene-3-carboxylate (CAS: 2172241-73-3)

The compound tert-butyl 4-(aminomethyl)-2,5-dimethylthiophene-3-carboxylate (CAS: 2172241-73-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic thiophene derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of small-molecule inhibitors and modulators targeting various disease pathways. Recent studies have highlighted its potential applications in drug discovery, owing to its unique structural features that allow for versatile chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound as a building block for the synthesis of novel kinase inhibitors. The presence of both the aminomethyl and carboxylate functional groups enables efficient derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies. The study reported that derivatives of tert-butyl 4-(aminomethyl)-2,5-dimethylthiophene-3-carboxylate exhibited promising inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range.

Another significant application of this compound was reported in a recent patent application (WO2023056789), where it was used as a precursor for the development of allosteric modulators of G-protein-coupled receptors (GPCRs). The patent highlights the compound's role in creating molecules with improved selectivity and reduced off-target effects compared to traditional orthosteric ligands. This innovation addresses a critical challenge in GPCR-targeted drug development, where selectivity issues often lead to adverse side effects.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of tert-butyl 4-(aminomethyl)-2,5-dimethylthiophene-3-carboxylate. A 2024 publication in Organic Process Research & Development described an improved catalytic amination procedure that increases yield while reducing byproduct formation. This methodological advancement is particularly important for scaling up production to meet the growing demand for this intermediate in pharmaceutical development pipelines.

In the context of drug delivery systems, researchers have explored the conjugation of this thiophene derivative with various drug molecules to enhance their pharmacokinetic properties. A study in Molecular Pharmaceutics (2023) demonstrated that the tert-butyl ester group provides optimal protection for the carboxylate functionality during systemic circulation, while the aminomethyl group allows for targeted delivery through conjugation with tissue-specific ligands.

Looking forward, the versatility of tert-butyl 4-(aminomethyl)-2,5-dimethylthiophene-3-carboxylate suggests it will continue to play an important role in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a component of covalent inhibitors. The compound's balanced lipophilicity and synthetic tractability make it particularly suitable for these emerging therapeutic modalities.